Cas no 1806133-11-8 (Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806133-11-8
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4815119
• Update Time: 2025-10-25

Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H10F3NO4/c1-5-6(3-7(15)17-2)4-14-9(16)8(5)18-10(11,12)13/h4H,3H2,1-2H3,(H,14,16)
• InChI Key： IMTMKKRZSJCHIS-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(CC(=O)OC)C=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 0.9
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806133-11-8): A Comprehensive Overview

Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806133-11-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806133-11-8) is defined by its molecular formula C₁₂H₁₂F₃N₂O₄. The presence of a trifluoromethoxy group and a hydroxy group on the pyridine ring contributes to its distinct chemical properties. The trifluoromethoxy group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. The hydroxy group, on the other hand, can participate in hydrogen bonding interactions, potentially affecting the compound's solubility and binding affinity to biomolecules.

The molecular weight of Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate is approximately 297.23 g/mol. Its melting point and boiling point are not well-documented in the literature, but these properties can be crucial for understanding its physical behavior in various environments. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has been explored through several synthetic routes, each with its own advantages and limitations. One common approach involves the reaction of a suitable pyridine derivative with a trifluoromethoxy reagent followed by esterification to form the methyl ester. For example, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis starting from 2-hydroxypyridine and involving several intermediate steps to introduce the trifluoromethoxy and methyl groups.

The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness. Researchers are continually refining these methods to improve efficiency and scalability for potential industrial applications. Advances in catalytic processes and green chemistry principles are also being explored to minimize environmental impact and enhance sustainability.

Biological Activities

Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has shown promising biological activities that make it an attractive candidate for further investigation in drug discovery. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain kinases, which are known to play critical roles in cancer progression and other diseases.

In addition to its enzymatic inhibition properties, Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate has been evaluated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines and signaling pathways. These findings suggest that this compound could have therapeutic potential in treating inflammatory disorders such as arthritis and asthma.

Recent Research Advancements

The scientific community has made significant strides in understanding the biological mechanisms underlying the activities of Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate. A recent study published in Nature Communications reported that this compound can effectively target a specific protein-protein interaction involved in tumor growth. The researchers used advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate the binding mode and mechanism of action.

Another notable advancement comes from a clinical trial investigating the safety and efficacy of Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate in patients with advanced solid tumors. The trial results showed promising outcomes with manageable side effects, paving the way for further clinical development.

Future Perspectives

The ongoing research on Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806133-11-8) highlights its potential as a valuable tool in both basic research and drug development. Future studies will likely focus on optimizing its pharmacological properties, such as improving bioavailability and reducing toxicity. Additionally, efforts to identify new targets and applications for this compound will continue to expand its utility in various therapeutic areas.

In conclusion, Methyl 2-hydroxy-4-methyl-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806133-11-8) represents an exciting area of research with significant implications for medicinal chemistry and pharmaceutical science. As more data becomes available from ongoing studies, it is expected that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.